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Compound of Interest

4-[2-(2-
Compound Name:

Hydroxyethoxy)ethyllmorpholine
CAS No.: 3603-45-0

Cat. No.: B1297784

Get Quote

\ J

An In-depth Technical Guide to the Material Safety of 4-[2-(2-
Hydroxyethoxy)ethyllmorpholine

This guide provides a comprehensive overview of the material safety data for 4-[2-(2-
Hydroxyethoxy)ethyllmorpholine (CAS No. 3603-45-0). It is intended for researchers,
scientists, and drug development professionals who may handle this compound. The
information herein is synthesized from authoritative sources to ensure accuracy and promote
safe laboratory practices.

Chemical Identification and Core Properties

4-[2-(2-Hydroxyethoxy)ethyllmorpholine is a morpholine derivative with the chemical formula
CsH17NOs.[1] Understanding its fundamental properties is the first step in a robust safety
assessment. The causality is simple: an uncharacterised substance is an unpredictable hazard.

Table 1: Chemical Identification and Physical Properties
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Property Value Source

2-(2-morpholin-4-

IUPAC Name PubChem[1]
ylethoxy)ethanol
CAS Number 3603-45-0 PubChem[1]
Molecular Formula CsH17NOs PubChem[1]
Molecular Weight 175.23 g/mol PubChem[1]
Data not available in provided
Appearance
search results
N ) Data not available in provided
Boiling Point
search results
] Data not available in provided
Flash Point
search results
, Data not available in provided
Density

search results

Hazard Identification and GHS Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a universal framework for hazard communication. The classifications for this compound
necessitate stringent handling protocols to mitigate risk.

According to aggregated data, 4-[2-(2-Hydroxyethoxy)ethyllmorpholine is classified with the
following hazards.[1]

Table 2: GHS Hazard Classification
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Hazard Class Hazard Statement GHS Pictogram Signal Word
Skin )
] o H315: Causes skin ]
Corrosion/Irritation o Warning
irritation
(Category 2)
) H318: Causes serious
Serious Eye

o eye damage / H319: _
Damage/Irritation ) Danger/Warning
Causes serious eye

(Category 1/2) o
irritation
Acute Toxicity, Oral H302: Harmful if ]
Warning
(Category 4) swallowed

Specific target organ

toxicity — single
H335: May cause )
exposure (Category ) o Warning
. respiratory irritation
3), Respiratory tract

irritation

Expert Insight: The combination of skin, eye, and respiratory irritation potential (H315, H319,
H335) indicates that the primary routes of hazardous exposure are dermal contact, ocular
contact, and inhalation.[1] The potential for serious eye damage (H318) is a critical risk factor
that mandates the use of superior eye protection, such as chemical splash goggles, over
standard safety glasses.

Exposure Control and Personal Protective
Equipment (PPE)

A multi-layered approach, known as the Hierarchy of Controls, is the authoritative standard for
mitigating workplace hazards. This framework prioritizes systematic risk reduction over reliance
on personal protective equipment alone.

Caption: The Hierarchy of Controls prioritizes risk mitigation strategies.

Recommended Personal Protective Equipment (PPE)
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Given the hazards, the following PPE is mandatory when handling 4-[2-(2-

Hydroxyethoxy)ethyllmorpholine:

Eye and Face Protection: Chemical safety goggles conforming to EN166 (EU) or NIOSH
(US) standards are essential.[2] A face shield should be used in situations with a high risk of
splashing.

Skin Protection:

o Gloves: Handle with chemical-resistant gloves (e.g., nitrile rubber) that are inspected
before use.[2] Use proper glove removal technique to avoid skin contact.[2]

o Clothing: Wear a lab coat or impervious clothing to prevent skin exposure.[2][3]

Respiratory Protection: Work should be conducted in a well-ventilated area. If vapors or
mists are likely to be generated, use a chemical fume hood.[3] If a respirator is required, use
a type ABEK (EN 14387) respirator cartridge or an equivalent NIOSH-approved respirator.

Safe Handling and Storage Protocols

Adherence to standardized protocols is hon-negotiable for preventing accidental exposure and

ensuring chemical stability.

Experimental Protocol: Safe Handling

Preparation: Before handling, ensure all required PPE is available and in good condition.
Confirm that a chemical fume hood is operational and an emergency eyewash station and
safety shower are accessible.

Aliquotting: Conduct all transfers and weighing of the substance within a chemical fume hood
to minimize inhalation exposure.[3]

Technique: Avoid all direct contact with skin and eyes.[2] Prevent the formation of vapors or
mists.

Hygiene: Wash hands thoroughly after handling the compound, before breaks, and at the
end of the workday.[2] Contaminated clothing should be removed and washed before reuse.

[3]

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1297784/docs?utm_src=pdf-body#material-safety-data-for-4-2-2-hydroxyethoxy-ethyl-morpholine
https://www.benchchem.com/product/b1297784/docs?utm_src=pdf-body#material-safety-data-for-4-2-2-hydroxyethoxy-ethyl-morpholine
https://www.cdhfinechemical.com/images/product/msds/37_193789989_4-(2-HYDROXYETHYL)MORPHOLINE-CASNO-622-40-2-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_193789989_4-(2-HYDROXYETHYL)MORPHOLINE-CASNO-622-40-2-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_193789989_4-(2-HYDROXYETHYL)MORPHOLINE-CASNO-622-40-2-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_193789989_4-(2-HYDROXYETHYL)MORPHOLINE-CASNO-622-40-2-MSDS.pdf
https://pim-resources.coleparmer.com/sds/62359.pdf
https://pim-resources.coleparmer.com/sds/62359.pdf
https://pim-resources.coleparmer.com/sds/62359.pdf
https://www.cdhfinechemical.com/images/product/msds/37_193789989_4-(2-HYDROXYETHYL)MORPHOLINE-CASNO-622-40-2-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_193789989_4-(2-HYDROXYETHYL)MORPHOLINE-CASNO-622-40-2-MSDS.pdf
https://pim-resources.coleparmer.com/sds/62359.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297784?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Storage Requirements

o Store in a cool, dry, and well-ventilated place.[2][3]
o Keep the container tightly closed to prevent moisture and air exposure.[2][3]

» Store away from incompatible materials such as strong oxidizing agents and acids.[3][4]

Emergency Procedures and First Aid

Immediate and correct response to an exposure or spill is critical to minimizing harm.

First-Aid Measures

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and
easy to do.[2] Seek immediate medical attention.[3]

o Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothing.[2][3] Seek medical attention if irritation develops or persists.

 Inhalation: Move the victim to fresh air.[2][3] If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration.[3] Seek medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person.[3] Rinse mouth with water and seek immediate medical attention.[2][3]

Accidental Release Measures

The following workflow outlines the necessary steps for responding to a spill.
Caption: Workflow for responding to an accidental chemical spill.

Personal precautions include using appropriate PPE and ensuring adequate ventilation.[2]
Environmental precautions involve preventing the substance from entering drains or
waterways.[2] For containment, absorb the spill with an inert, non-combustible material and
place it in a suitable container for disposal as hazardous waste.[2][3]
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Fire-Fighting and Stability

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[2]

o Specific Hazards: Combustion may produce toxic gases, including carbon oxides and
nitrogen oxides (NOx).[2][3]

o Fire-Fighter Protection: Wear a self-contained breathing apparatus (SCBA) and full
protective gear.[2]

¢ Chemical Stability: The compound is generally stable under recommended storage
conditions.[3] However, it is incompatible with strong oxidizing agents and acids.[3]

Toxicological Information

While comprehensive toxicological data for this specific compound is limited in the provided
search results, the GHS classifications provide a clear indication of its primary hazards.

» Acute Toxicity: Harmful if swallowed.[1]

» Skin Corrosion/Irritation: Causes skin irritation.[1]

o Serious Eye Damage/Irritation: Causes serious eye damage/irritation.[1]
o Respiratory Irritation: May cause respiratory tract irritation.[1][3]

o Carcinogenicity: No component of this product at levels greater than or equal to 0.1% is
identified as a probable, possible, or confirmed human carcinogen by IARC.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Material safety data for 4-[2-(2-
Hydroxyethoxy)ethyllmorpholine]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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